molecular formula C11H6BrFO2 B6271691 5-bromo-1-fluoronaphthalene-2-carboxylic acid CAS No. 1889728-22-6

5-bromo-1-fluoronaphthalene-2-carboxylic acid

Cat. No. B6271691
CAS RN: 1889728-22-6
M. Wt: 269.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-1-fluoronaphthalene-2-carboxylic acid (5-BFNA) is an organic compound belonging to the class of carboxylic acids. It is a colorless solid that has been used in a variety of applications, including synthesis of other compounds, as an intermediate in organic synthesis, and for scientific research. 5-BFNA has been studied for its potential use in drug development, as well as its biochemical and physiological effects.

Scientific Research Applications

5-bromo-1-fluoronaphthalene-2-carboxylic acid has been widely used in scientific research. It has been used as an intermediate in organic synthesis, as a reagent in chemical reactions, and as a starting material in the synthesis of other compounds. It has also been used in the synthesis of drugs and drug-like molecules, as well as in the study of biochemical and physiological processes. 5-bromo-1-fluoronaphthalene-2-carboxylic acid has been used to study the effects of bromine and fluorine on the structure and function of proteins, as well as to study the effects of bromine and fluorine on enzymes.

Mechanism of Action

The mechanism of action of 5-bromo-1-fluoronaphthalene-2-carboxylic acid is not fully understood. However, it is believed to act as a competitive inhibitor of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It is also believed to inhibit the activity of other enzymes, such as monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, 5-bromo-1-fluoronaphthalene-2-carboxylic acid has been shown to interfere with the activity of several other enzymes, such as threonine dehydrogenase and malic enzyme.
Biochemical and Physiological Effects
5-bromo-1-fluoronaphthalene-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, 5-bromo-1-fluoronaphthalene-2-carboxylic acid has been shown to interfere with the activity of several other enzymes, such as threonine dehydrogenase and malic enzyme.

Advantages and Limitations for Lab Experiments

The use of 5-bromo-1-fluoronaphthalene-2-carboxylic acid in lab experiments has several advantages. It is a relatively inexpensive compound and can be easily synthesized. It is also relatively stable and can be stored for long periods of time. However, there are some limitations to the use of 5-bromo-1-fluoronaphthalene-2-carboxylic acid in lab experiments. It is a highly reactive compound and must be handled with care. It is also toxic and should be handled with appropriate safety precautions.

Future Directions

There are a number of potential future directions for the use of 5-bromo-1-fluoronaphthalene-2-carboxylic acid. It could be used as an intermediate in the synthesis of other compounds, such as drugs and drug-like molecules. It could also be used to study the effects of bromine and fluorine on enzymes and other biochemical and physiological processes. Additionally, it could be used to study the effects of bromine and fluorine on proteins and other macromolecules. Finally, it could be used to develop new drugs and drug-like molecules.

Synthesis Methods

5-bromo-1-fluoronaphthalene-2-carboxylic acid can be synthesized through a variety of methods, including the use of bromination and fluorination reactions. The most common method is to first synthesize the corresponding bromonaphthalene-2-carboxylic acid (BNA) and then fluorinate it with a fluorinating agent, such as potassium fluoride or sodium fluoride. BNA can be synthesized from naphthalene-2-carboxylic acid (NCA) by reacting it with bromine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction of BNA with a fluorinating agent produces 5-bromo-1-fluoronaphthalene-2-carboxylic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-fluoronaphthalene-2-carboxylic acid involves the bromination of 1-fluoronaphthalene followed by carboxylation of the resulting bromo derivative.", "Starting Materials": [ "1-fluoronaphthalene", "bromine", "sodium hydroxide", "carbon dioxide", "diethyl ether", "water" ], "Reaction": [ "1. Bromination of 1-fluoronaphthalene using bromine in the presence of a catalyst such as iron or aluminum chloride to yield 5-bromo-1-fluoronaphthalene.", "2. Dissolve 5-bromo-1-fluoronaphthalene in diethyl ether and add sodium hydroxide to form the sodium salt of the bromo derivative.", "3. Bubble carbon dioxide through the solution to form the carboxylic acid.", "4. Acidify the solution with hydrochloric acid to precipitate the carboxylic acid.", "5. Filter and wash the precipitate with water to obtain the final product, 5-bromo-1-fluoronaphthalene-2-carboxylic acid." ] }

CAS RN

1889728-22-6

Product Name

5-bromo-1-fluoronaphthalene-2-carboxylic acid

Molecular Formula

C11H6BrFO2

Molecular Weight

269.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.